2-Methyl-6-morpholinopyrimidin-4-amine
Overview
Description
2-Methyl-6-morpholinopyrimidin-4-amine is a chemical compound with the molecular formula C8H12N4O . It is a solid substance and should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .
Molecular Structure Analysis
The InChI code for 2-Methyl-6-morpholinopyrimidin-4-amine is 1S/C8H12N4O/c9-7-1-2-10-8(11-7)12-3-5-13-6-4-12/h1-2H,3-6H2,(H2,9,10,11) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
2-Methyl-6-morpholinopyrimidin-4-amine is a solid substance . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C . The molecular weight of the compound is 180.21 .Scientific Research Applications
Drug Synthesis and Pharmaceutical Research
2-Methyl-6-morpholinopyrimidin-4-amine: is utilized in the synthesis of various pharmaceutical compounds. Its morpholine ring and pyrimidine core make it a valuable intermediate in creating molecules with potential therapeutic effects. For example, it can be used to synthesize novel kinase inhibitors, which are crucial in cancer treatment as they can regulate cell growth and survival .
Agricultural Chemistry
In the field of agricultural chemistry, this compound serves as a building block for creating new pesticides and herbicides. Its ability to integrate into pyrimidine-based structures, which are common in many biologically active molecules, allows for the development of compounds that can target specific enzymes or receptors in pests .
Material Science
The unique structure of 2-Methyl-6-morpholinopyrimidin-4-amine lends itself to the development of advanced materials. Researchers can use it to create polymers with specific properties, such as increased thermal stability or enhanced electrical conductivity. This has implications for the production of high-performance materials for various industrial applications .
Biochemical Research
This compound is also significant in biochemical research, particularly in the study of nucleic acids and proteins. Its pyrimidine base is structurally similar to the bases found in DNA and RNA, which means it can be used to study the binding affinity and interactions between small molecules and biopolymers .
Analytical Chemistry
In analytical chemistry, 2-Methyl-6-morpholinopyrimidin-4-amine can be employed as a reagent or a standard in chromatography and spectrometry. Its well-defined structure and properties make it suitable for use in calibrating instruments and validating analytical methods .
Neurochemistry
The morpholine ring present in the compound is of interest in neurochemistry for the development of drugs that can cross the blood-brain barrier. This feature is particularly important in designing treatments for neurological disorders, as it allows for the delivery of therapeutic agents directly to the brain .
Catalysis
Researchers have explored the use of 2-Methyl-6-morpholinopyrimidin-4-amine in catalysis. Its ability to act as a ligand can facilitate the development of new catalysts that can be used in a variety of chemical reactions, potentially increasing efficiency and selectivity .
Environmental Science
Lastly, the compound’s potential applications in environmental science include its use in the synthesis of chemicals that can degrade environmental pollutants. It can be incorporated into catalysts or absorbents that help in the removal of toxic substances from water and soil .
Safety and Hazards
The safety information for 2-Methyl-6-morpholinopyrimidin-4-amine indicates that it is a substance that requires caution. It has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 , indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation .
properties
IUPAC Name |
2-methyl-6-morpholin-4-ylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O/c1-7-11-8(10)6-9(12-7)13-2-4-14-5-3-13/h6H,2-5H2,1H3,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVYNZTGBWLAAPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCOCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60652766 |
Source
|
| Record name | 2-Methyl-6-(morpholin-4-yl)pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60652766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-6-morpholinopyrimidin-4-amine | |
CAS RN |
28732-85-6 |
Source
|
| Record name | 2-Methyl-6-(4-morpholinyl)-4-pyrimidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=28732-85-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-6-(morpholin-4-yl)pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60652766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[5-(2,4-Difluorophenyl)-1,2-oxazol-3-yl]methanamine](/img/structure/B1415288.png)
![4-Chloro-2-methyl-7-phenyl[1,3]thiazolo[4,5-d]pyridazine](/img/structure/B1415290.png)
![4-cyclopropyl-1-phenyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one](/img/structure/B1415291.png)
![[(3S,4R)-4-(2,3,6-Trifluorophenyl)pyrrolidin-3-yl]methanol hydrochloride](/img/structure/B1415296.png)
![tert-Butyl (1-[(5-methyl-1h-imidazol-4-yl)methyl]piperidin-4-yl)carbamate](/img/structure/B1415300.png)
![tert-Butyl [1-(4-hydroxy-6-oxo-1,6-dihydro-1,3,5-triazin-2-yl)piperidin-4-yl]carbamate](/img/structure/B1415301.png)
![2-Chloro-n'-[(4-cyanophenoxy)acetyl]acetohydrazide](/img/structure/B1415302.png)
